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Compound of Interest

1-(4-Bromophenyl)ethyl methyl!
Compound Name:
ether

cat. No.: B1278683

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1-bromo-4-(1-methoxyethyl)benzene. Due to the limited availability of
experimentally determined data for this specific compound, this document presents a
combination of confirmed molecular identifiers, predicted physical constants, and generalized
experimental protocols relevant to its synthesis and characterization.

Core Molecular and Physical Properties

While specific experimental values for properties such as boiling point, melting point, density,
and refractive index are not readily available in published literature, the fundamental molecular
characteristics have been established.
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Property Value

Chemical Name 1-bromo-4-(1-methoxyethyl)benzene
CAS Number 59891-97-3

Molecular Formula CoH11Bro

Molecular Weight 215.09 g/mol

SMILES CC(OC)clccec(Br)ccl

InChlKey DUCFFBWPWJEFDI-UHFFFAOY SA-N
Predicted Boiling Point 235.2 £ 9.0 °C at 760 mmHg

Predicted Density 1.3+0.1 g/cm3

Predicted Refractive Index 1.537

Note: Predicted values are computationally generated and should be used as estimations
pending experimental verification.

Proposed Synthesis Pathway

A plausible and common method for the synthesis of 1-bromo-4-(1-methoxyethyl)benzene is
the Williamson ether synthesis. This method involves the deprotonation of an alcohol to form
an alkoxide, which then acts as a nucleophile to attack an alkyl halide.
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Caption: Proposed Williamson ether synthesis of 1-bromo-4-(1-methoxyethyl)benzene.

Experimental Protocols

The following are generalized experimental protocols for the synthesis and determination of
key physical constants for a liquid aromatic compound like 1-bromo-4-(1-
methoxyethyl)benzene.

Synthesis via Williamson Ether Synthesis (General
Protocol)

e Deprotonation: To a solution of 1-(4-bromophenyl)ethanol in an anhydrous aprotic solvent
(e.g., tetrahydrofuran, THF), a strong base such as sodium hydride (NaH) is added portion-
wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). The reaction mixture is
stirred until the evolution of hydrogen gas ceases, indicating the formation of the sodium
alkoxide.
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Nucleophilic Attack: A methylating agent, such as methyl iodide (CHsl), is added dropwise to
the cooled alkoxide solution. The reaction is allowed to warm to room temperature and
stirred for several hours or until completion, which can be monitored by thin-layer
chromatography (TLC).

Work-up and Purification: The reaction is quenched by the slow addition of water or a
saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an
organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are
washed with brine, dried over an anhydrous salt (e.g., MgSOa or Na=S0a), filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by column
chromatography or distillation to yield the final product.

Determination of Boiling Point (General Protocol)
The boiling point of a liquid can be determined using a simple distillation apparatus.[1]
Apparatus Setup: A distillation flask is charged with the liquid sample and a few boiling chips.

A thermometer is positioned in the neck of the flask such that the top of the bulb is level with
the side arm leading to the condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

Measurement: The temperature at which the vapor temperature remains constant while the
liquid is distilling is recorded as the boiling point.[2] The atmospheric pressure should also be
recorded, as the boiling point is pressure-dependent.

Determination of Density (General Protocol)

The density of a liquid can be determined using a pycnometer or a volumetric flask.[3][4]

» Mass of Empty Container: The mass of a clean, dry pycnometer or volumetric flask is
accurately measured.

o Mass of Container with Sample: The container is filled with the liquid sample to the
calibration mark, and the total mass is measured.
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e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the filled container. The density is then calculated by dividing the
mass of the liquid by its known volume.[3]

Determination of Refractive Index (General Protocol)

The refractive index of a liquid is measured using a refractometer, such as an Abbe
refractometer.[5][6]

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, often distilled water.

o Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.

o Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the center of the crosshairs. The refractive index is then read
from the instrument's scale. The temperature at which the measurement is taken should be
recorded, as the refractive index is temperature-dependent.[7]

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical progression from synthesis to the characterization
of 1-bromo-4-(1-methoxyethyl)benzene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://batman.edu.tr/images/files/Density_Measurement_Experiment.pdf
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/refractive.php
https://pharmacoguide.com/?p=1744
https://manufacturingchemist.com/tips-and-tricks-on-correct-usage-of-refractometers--80087
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Characterization

Refractive Index
Measurement
Density

Measurement

Boiling Point
Determination

Purification

Synthesis

Williamson Ether Synthesis

Column Chromatography
or Distillation

Pure Product

1-(4-bromophenyl)ethanol Crude Product

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and characterization of 1-bromo-4-(1-
methoxyethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-bromo-4-(1-
methoxyethyl)benzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278683#1-bromo-4-1-methoxyethyl-benzene-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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